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Compound of Interest

Compound Name: alpha-Selinene

Cat. No.: B1247522 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for alpha-Selinene is not readily available in

the public domain. The following guidance is based on general laboratory safety protocols for

handling liquid chemicals of low to moderate hazard and information available for similar

substances. It is imperative to conduct a risk assessment for your specific use case and to

handle this substance with caution.

This guide provides researchers, scientists, and drug development professionals with essential

safety and logistical information for handling alpha-Selinene in a laboratory setting. The

information is designed to be procedural and to directly address operational questions to

ensure user safety and proper management of the chemical.

Physical and Chemical Properties
Understanding the physical and chemical properties of alpha-Selinene is a critical first step in

ensuring its safe handling.
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Property Value Reference

Molecular Formula C₁₅H₂₄ [1][2][3][4][5]

Molecular Weight 204.35 g/mol [1][2][3][4]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 135°C (at 16 Torr) [4]

Density 0.9140 g/cm³ [4]

Solubility

Insoluble in water; Slightly

soluble in chloroform and

hexane

[4]

Storage
Refrigeration under an inert

atmosphere is recommended.
[4]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to prevent skin and eye

exposure.

PPE Component Specification Rationale

Gloves Nitrile gloves
Prevents skin contact with the

substance.

Lab Coat Standard laboratory coat
Protects clothing and skin from

splashes.

Eye Protection Chemical safety goggles Protects eyes from splashes.

Operational Plan: Handling alpha-Selinene
Ventilation: Work in a well-ventilated laboratory. For procedures with a risk of generating

aerosols, use a chemical fume hood.

Preparation:
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Ensure that a safety shower and eyewash station are readily accessible.

Assemble all necessary equipment and materials before handling the chemical.

Don the appropriate personal protective equipment (PPE) as outlined in the table above.

Handling:

Avoid direct contact with the skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Use appropriate tools (e.g., pipettes, spatulas) to handle the substance.

Keep containers of alpha-Selinene closed when not in use.

In Case of a Spill:

Alert others in the vicinity.

If the spill is small and you are trained to handle it, absorb the spill with an inert absorbent

material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled hazardous waste container.

Clean the spill area with a suitable solvent.

For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
All waste containing alpha-Selinene should be treated as chemical waste.
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Waste Type Disposal Procedure

Liquid Waste

Collect all liquid waste containing alpha-

Selinene in a dedicated, clearly labeled, and

sealed hazardous waste container. Do not

dispose of it down the drain.

Solid Waste

Collect all solid waste, including contaminated

PPE (gloves, etc.) and absorbent materials, in a

dedicated, clearly labeled, and sealed

hazardous waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of alpha-Selinene

Preparation
- Assemble Equipment

- Don PPE

Handling
- Work in Ventilated Area

- Avoid Contact

Experimental Use

Spill Occurs

Waste Collection
- Segregate Liquid & Solid Waste

Spill Response
- Absorb and Collect

- Clean Area

Disposal
- Follow Institutional Protocols

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of alpha-Selinene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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